Cas no 89129-55-5 ([1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-4,4-dimethyl-)
89129-55-5 structure
Product Name:[1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-4,4-dimethyl-
CAS No:89129-55-5
MF:C16H22O4
MW:278.343485355377
CID:611429
PubChem ID:13180968
Update Time:2025-04-19
[1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-4,4-dimethyl-
- 2-(2-acetyl-3-oxocyclohexyl)-5,5-dimethylcyclohexane-1,3-dione
- 89129-55-5
- DTXSID40525166
- 2'-Acetyl-4,4-dimethyl[1,1'-bi(cyclohexane)]-2,3',6-trione
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- Inchi: 1S/C16H22O4/c1-9(17)14-10(5-4-6-11(14)18)15-12(19)7-16(2,3)8-13(15)20/h10,14-15H,4-8H2,1-3H3
- InChI Key: OOLCDKVKLKTQML-UHFFFAOYSA-N
- SMILES: O=C1CC(C)(C)CC(C1C1CCCC(C1C(C)=O)=O)=O
Computed Properties
- Exact Mass: 278.15180918g/mol
- Monoisotopic Mass: 278.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 68.3Ų
[1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-4,4-dimethyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
89129-55-5 ([1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-4,4-dimethyl-) Related Products
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- 559-74-0(Friedelin)
- 874-23-7(2-acetylcyclohexan-1-one)
- 7307-04-2(5,5-Dimethylhexane-2,4-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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